Cas no 80466-19-9 (Pyridinium,4-(aminocarbonyl)-1-[3-[4-[(hydroxyimino)methyl]pyridinio]propyl]-)

• Product name: Pyridinium,4-(aminocarbonyl)-1-[3-[4-[(hydroxyimino)methyl]pyridinio]propyl]-
• CAS No: 80466-19-9
• MF: C₁₅H₁₈N₄O₂+₂
• MW: 286.32902
• CID: 722714
• PubChem ID: 135539053

Pyridinium,4-(aminocarbonyl)-1-[3-[4-[(hydroxyimino)methyl]pyridinio]propyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridinium,4-(aminocarbonyl)-1-[3-[4-[(hydroxyimino)methyl]pyridinio]propyl]-
• [1-[3-(4-carbamoylpyridin-1-ium-1-yl)propyl]pyridin-4-ylidene]methyl-oxoazanium
• trimethylene-1-(4-aldoximinopyridinium)-1'-(4-carboxamidopyridinium)
• Tacarb
• CHEMBL1185207
• SCHEMBL20436159
• DTXSID80230343
• Pyridinium, 4-(aminocarbonyl)-1-(3-(4-((hydroxyimino)methyl)pyridinio)propyl)-
• 4-Carbamoyl-1-(3-{4-[(E)-(Hydroxyimino)methyl]pyridinium-1-Yl}propyl)pyridinium
• K27
• 80466-19-9

• Inchi： InChI=1S/C15H16N4O2/c16-15(20)14-4-10-19(11-5-14)7-1-6-18-8-2-13(3-9-18)12-17-21/h2-5,8-12H,1,6-7H2,(H-,16,20)/p+2
• InChI Key： KCCVYOKFPFWMQG-UHFFFAOYSA-P
• SMILES： C1=C[N+](=CC=C1C=NO)CCC[N+]2=CC=C(C=C2)C(=O)N

Computed Properties

• Exact Mass: 286.14297583g/mol
• Monoisotopic Mass: 286.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 2
• XLogP3: 0.4
• Topological Polar Surface Area: 83.4Ų
• Tautomer Count: 2